N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide

• IUPAC Name: N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H10Cl2N2O4/c1-22-9-4-2-8(3-5-9)14(19)17-12-6-11(16)13(18(20)21)7-10(12)15/h2-7H,1H3,(H,17,19)
• InChI Key: QWJCEWHENCVZMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2Cl)[N+](=O)[O-])Cl
• Molecular Formula: C14H10Cl2N2O4
• Molecular Weight: 341.1 g/mol

Description

N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide, also known as DNP-4, is a chemical compound that has been widely used in scientific research. It is a derivative of 4-methoxybenzamide and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide involves the binding of the compound to a specific site on the protein or enzyme of interest. This binding results in a change in the fluorescence properties of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide, which can be detected using spectroscopy. The binding affinity of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide to the protein or enzyme can be modulated by changing the structure of the compound or the conditions of the experiment.
Biochemical and Physiological Effects:
N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide has also been found to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide in lab experiments is its high sensitivity and selectivity for the detection of proteins and enzymes. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide in scientific research. One area of interest is the development of biosensors for the detection of disease biomarkers using N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide as a fluorescent probe. Another area of interest is the study of protein-protein interactions using N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide as a tool for the detection of conformational changes in proteins. Additionally, the modification of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide to improve its binding affinity and selectivity for specific proteins and enzymes is an area of ongoing research.
In conclusion, N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide, or N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide, is a chemical compound that has been widely used in scientific research. Its high sensitivity and selectivity for the detection of proteins and enzymes make it a valuable tool for researchers. However, its potential toxicity and limitations in certain experiments must be taken into consideration. Ongoing research in the development of biosensors and the modification of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide for specific applications holds promise for future scientific discoveries.

Synthesis Methods

The synthesis of N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide involves the reaction between 2,5-dichloro-4-nitroaniline and 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide.

Scientific Research Applications

N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide has been widely used in scientific research as a fluorescent probe for the detection of proteins and enzymes. It has been found to be useful in the study of protein-protein interactions, enzyme kinetics, and protein structure. N-(2,5-dichloro-4-nitrophenyl)-4-methoxybenzamide has also been used in the development of biosensors for the detection of various analytes such as glucose, cholesterol, and urea.